Cas no 1805291-83-1 (3-(Difluoromethyl)-6-fluoro-2-methoxy-4-methylpyridine)

• Product Name: 3-(Difluoromethyl)-6-fluoro-2-methoxy-4-methylpyridine
• CAS No: 1805291-83-1
• MF: C₈H₈F₃NO
• MW: 191.15043258667
• CID: 4882747
• Update Time: 2025-08-04

3-(Difluoromethyl)-6-fluoro-2-methoxy-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-6-fluoro-2-methoxy-4-methylpyridine

• Inchi： 1S/C8H8F3NO/c1-4-3-5(9)12-8(13-2)6(4)7(10)11/h3,7H,1-2H3
• InChI Key： OQRYLQPBRDAXPX-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC(=CC=1C)F)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 2.6
• Topological Polar Surface Area: 22.1

Additional information on 3-(Difluoromethyl)-6-fluoro-2-methoxy-4-methylpyridine

Comprehensive Overview of 3-(Difluoromethyl)-6-fluoro-2-methoxy-4-methylpyridine (CAS No. 1805291-83-1)

3-(Difluoromethyl)-6-fluoro-2-methoxy-4-methylpyridine (CAS No. 1805291-83-1) is a fluorinated pyridine derivative that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and specialty chemicals. Its unique molecular structure, featuring difluoromethyl and fluoro substituents, imparts remarkable chemical stability and bioactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for this compound due to its potential applications in crop protection and drug development, aligning with the growing demand for sustainable agrochemicals and novel therapeutic agents.

The compound’s methoxy and methyl groups further enhance its versatility, enabling selective functionalization for targeted applications. In agrochemistry, 3-(Difluoromethyl)-6-fluoro-2-methoxy-4-methylpyridine is explored as a precursor for next-generation fungicides, addressing global challenges such as pesticide resistance and environmental sustainability. Its fluorinated backbone is particularly appealing for designing molecules with improved bioavailability and reduced ecological impact, a key focus in modern green chemistry initiatives.

In pharmaceutical research, this pyridine derivative is investigated for its potential role in drug discovery, especially in the development of small-molecule inhibitors targeting enzymes or receptors. The difluoromethyl moiety is known to mimic metabolic intermediates, making it a strategic component in medicinal chemistry. Recent studies highlight its utility in optimizing ADME properties (absorption, distribution, metabolism, and excretion), a critical factor in preclinical drug development.

From a synthetic perspective, CAS No. 1805291-83-1 exemplifies the importance of fluorine incorporation in modern organic synthesis. Fluorinated compounds like this are often searched in the context of heterocyclic chemistry and catalysis, as they offer unique reactivity patterns. The compound’s stability under various conditions also makes it a candidate for high-throughput screening and combinatorial chemistry, accelerating the discovery of new functional materials.

Environmental and regulatory considerations are another hot topic linked to this compound. With increasing scrutiny on fluorinated pollutants, researchers are exploring the biodegradability and toxicity profiles of such derivatives. 3-(Difluoromethyl)-6-fluoro-2-methoxy-4-methylpyridine is often discussed in forums focusing on safe chemical design and regulatory compliance, particularly in the EU and North American markets.

In summary, 3-(Difluoromethyl)-6-fluoro-2-methoxy-4-methylpyridine (CAS No. 1805291-83-1) represents a multifaceted compound with applications spanning agrochemicals, pharmaceuticals, and materials science. Its relevance to sustainability, drug discovery, and green synthesis ensures its continued prominence in scientific literature and industrial R&D. As innovation in these fields progresses, this compound is poised to remain a focal point for researchers addressing some of the most pressing challenges in chemistry and biology.